Cas no 2171967-34-1 (2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride)

• Product Name: 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride
• CAS No: 2171967-34-1
• MF: C₇H₁₀ClN₃O₃S
• MW: 251.690598964691
• CID: 6320599
• PubChem ID: 165574018
• Update Time: 2025-07-19

2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride
• EN300-1612489
• 2171967-34-1

• Inchi： 1S/C7H10ClN3O3S/c1-5-9-7(14-10-5)6-3-2-4-11(6)15(8,12)13/h6H,2-4H2,1H3
• InChI Key： NBDGJQNPUCRNJA-UHFFFAOYSA-N
• SMILES： ClS(N1CCCC1C1=NC(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 251.0131401g/mol
• Monoisotopic Mass: 251.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride

Introduction to 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride (CAS No. 2171967-34-1)

2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171967-34-1, belongs to a class of heterocyclic sulfonamides that are widely explored for their pharmacological properties. The presence of both the 3-methyl-1,2,4-oxadiazole and pyrrolidine moieties in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The sulfonyl chloride functional group in the compound’s name is particularly noteworthy, as it serves as a reactive handle for further chemical modifications. Sulfonyl chlorides are well-known for their ability to undergo nucleophilic substitution reactions, allowing for the facile introduction of various substituents into the molecule. This reactivity makes 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride a versatile intermediate in synthetic chemistry, enabling the construction of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The 3-methyl-1,2,4-oxadiazole ring is a particularly interesting scaffold, known for its presence in several pharmacologically active molecules. Its ability to engage in hydrogen bonding interactions and its stability under various conditions make it a desirable component in drug design. Similarly, the pyrrolidine moiety is a common structural motif in medicinal chemistry, often contributing to binding affinity and metabolic stability.

The combination of these two heterocyclic systems in 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride suggests potential applications in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The sulfonamide group is known to interact with biological targets such as enzymes and receptors, making it a key feature for modulating biological processes.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of such compounds. Molecular modeling studies have indicated that the electronic properties of the 3-methyl-1,2,4-oxadiazole ring can significantly affect the reactivity of the sulfonamide moiety. By leveraging these insights, chemists can design more effective derivatives with improved pharmacokinetic profiles.

The synthesis of 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-sulfonyl chloride involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key steps typically include cyclization reactions to form the oxadiazole ring followed by sulfonylation to introduce the sulfonyl chloride group. The use of modern catalytic methods has improved both yield and purity, making large-scale production feasible for research and industrial applications.

In conclusion,2-(3-methyl-1,2,4-oxadiazol-5-ylyprrolidine)-1-sulfonyl chloride (CAS No. 2171967 34 1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this class of compounds, future studies will likely focus on optimizing synthetic routes and exploring novel derivatives with enhanced biological activity.